![molecular formula C17H22ClFN2O2 B2528731 2-(2-Chloro-6-fluorophenyl)-1-(4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)ethan-1-one CAS No. 2320817-68-1](/img/structure/B2528731.png)
2-(2-Chloro-6-fluorophenyl)-1-(4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)ethan-1-one
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Description
2-(2-Chloro-6-fluorophenyl)-1-(4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C17H22ClFN2O2 and its molecular weight is 340.82. The purity is usually 95%.
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Scientific Research Applications
Fluorination Techniques and Regioselectivity
One area of scientific research related to the compound involves fluorination techniques and regioselectivity in the synthesis of complex molecules. For instance, studies on the fluorination of dibenzofuran, diphenylether, and biphenyl with N-F type reagents demonstrate the impact of reagent structure and reaction conditions on fluorination processes, which could be relevant for modifying or synthesizing related compounds (Zupan, Iskra, & Stavber, 1996).
Anxiolytic Activity and Synthesis
Research into the synthesis and anxiolytic activity of related compounds, such as 1-phenyl-2-(4-aryl-1,3,4,5-tetrahydropyrido[2,3-b][1,4]diazepin-2-ylidene)-ethanones, provides insight into the therapeutic potential of complex diazepines and related structures. Such studies suggest that compounds with specific structural features may exhibit significant biological activity (Liszkiewicz, Kowalska, Rutkowska, & Gliniak, 2006).
Structural and Hydrogen-bonded Studies
Investigations into the structures of related compounds, like differently substituted 2-aryl-2,3,4,5-tetrahydro-1H-1,4-epoxy-1-benzazepines, reveal the significance of hydrogen bonding and molecular interactions in dictating compound properties. Such structural studies could be pertinent for understanding the behavior of "2-(2-Chloro-6-fluorophenyl)-1-(4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)ethan-1-one" in various environments (Gómez, Sanabria, Palma, Bahsas, Cobo, & Glidewell, 2009).
Photolysis and Photoaffinity Probes
Research on the photolysis of 3-aryl-3-(trifluoromethyl)diazirines highlights the complexities involved in using certain compounds as photoaffinity probes, which could provide insights into the stability and reactivity of similar structures under light exposure. Such studies are crucial for designing compounds for specific research applications, including drug discovery and development (Platz, Admasu, Kwiatkowski, Crocker, Imai, & Watt, 1991).
Properties
IUPAC Name |
2-(2-chloro-6-fluorophenyl)-1-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22ClFN2O2/c18-15-3-1-4-16(19)14(15)11-17(22)21-7-2-6-20(8-9-21)13-5-10-23-12-13/h1,3-4,13H,2,5-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXQRHIUGZWCPTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN(C1)C(=O)CC2=C(C=CC=C2Cl)F)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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